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Compound of Interest

Compound Name: Citreamicin gamma
CAS No.: 128999-31-5
Cat. No.: B143696
Get Quote
. J

Citreamicin gamma is a polycyclic xanthone antibiotic with potent cytotoxic and antitumor
properties. Unlike standard laboratory reagents, it poses a dual risk: biological activity
(antimicrobial resistance selection) and cytotoxicity (genotoxic potential to human handlers).

The Operational Rule: Treat Citreamicin gamma as Hazardous Cytotoxic Waste. Do not
dispose of this compound via sink drains, standard autoclaving, or general chemical waste
streams. Its polycyclic structure provides thermal stability that may survive standard autoclave
cycles (121°C), requiring high-temperature incineration for complete mineralization.

Hazard Assessment & Waste Classification

Before initiating disposal, you must classify the waste stream to ensure regulatory compliance
(EPA/RCRA in the US, or local equivalent).
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Property Specification Operational Implication

High thermal stability; resistant

Chemical Class Polycyclic Xanthone ) ]
to mild hydrolysis.
Mutagenic/teratogenic
Primary Hazard Cytotoxic / Antineoplastic potential. Handle as a
carcinogen.
Environmental release drives
Secondary Hazard Antimicrobial resistance in soil/water

bacteria.

RCRA H 4 If not P/U listed, classify as
azardous
Waste Code (Rec.) o Toxic or manage as Universal
(Characteristic) Ph ical Wast
armaceutical Waste.

. . ) Required to break the fused
Destruction Method Incineration (>1000°C) )
ring system.

Personal Protective Equipment (PPE) Matrix

Trustworthiness in safety starts with the barrier between you and the compound.
» Respiratory: N95 or P100 respirator (solid handling); Fume hood (liquid handling).

o Dermal: Double nitrile gloves (0.11 mm minimum thickness). Change outer gloves
immediately upon splash.

» Body: Tyvek® lab coat or back-closing gown with elastic cuffs.
o Eye: Chemical splash goggles (ANSI Z87.1).
Step-by-Step Disposal Protocols

Scenario A: Solid Waste (Pure Compound / Powder)

Use this for expired stocks, weighing boat residues, or contaminated solids.
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» Segregation: Do not mix with general trash or "sharps" containers unless they are specifically
designated for cytotoxics.

» Containment: Place the solid waste into a sealed, leak-proof container (e.g., a screw-top jar
or a heavy-duty zip-lock bag labeled "Cytotoxic Waste").

e Secondary Containment: Place the primary container into the institution's designated
Cytotoxic Waste Bin (often Yellow or Purple, depending on region).

» Labeling: Attach a hazardous waste tag listing:
o Chemical Name: Citreamicin gamma/[1][2][3]

o Hazard:[3][4][5] Cytotoxic / Toxic[6]

Disposal: Transfer to EHS for High-Temperature Incineration.

Scenario B: Liquid Waste (Mother Liquors |/ Solvents)

Use this for HPLC eluents, reaction mixtures, or dissolved stocks.
e No Drains: NEVER pour Citreamicin gamma solutions down the sink.
e Collection: Collect solvent waste in a dedicated "Cytotoxic Liquid Waste" carboy.

o Note: Ensure the carboy material (HDPE or Glass) is compatible with the solvent (e.qg.,
DMSO, Methanol).

o Pre-treatment (Optional but Recommended): If your facility requires inactivation before
pickup, chemical oxidation is preferred over autoclaving.

o Protocol: Add 10% Sodium Hypochlorite (Bleach) to a final concentration of 1-2% and let
stand for 24 hours. Warning: Do not bleach if the solvent contains ammonia or acids.

o Better Alternative: Direct incineration of the liquid solvent stream is safer to prevent
byproduct formation.

» Disposal: Cap tightly and schedule pickup for incineration.
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Scenario C: Trace Contaminated Consumables (Tips,
Tubes, Gloves)

o Solid Dry Waste: Pipette tips, empty tubes, and gloves should be collected in a rigid
container lined with a hazardous waste bag (2-mil thickness).

o Labeling: Label as "Trace Chemotherapy/Cytotoxic Waste."
o Sealing: When full, seal the bag with tape (gooseneck seal) and close the rigid container lid.

Emergency Spill Response Workflow

If a spill occurs, immediate action is required to prevent exposure and contamination.[3]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


http://cdn.chemservice.com/product/msdsnew/External/English/N-12106%20English%20SDS%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143696?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

SPILL DETECTED

Assess Volume & Form
(Solid vs Liquid)

Solid / Powder Liquid / Solution

Y \

Cover with Wet Absorbent Pads
(Prevent Dust)

! '

Collect Saturated Material
into Sealed Bag

Cover with Absorbent Pillows/Vermiculite

Scoop into HazWaste Container

Clean Area with Soap & Water
(Repeat 2x)

Report to EHS / Safety Officer

Click to download full resolution via product page

Caption: Logical workflow for containing and cleaning Citreamicin gamma spills to minimize
aerosolization and dermal exposure.

Scientific Rationale: Why Incineration?

You might ask: Why can't | just autoclave this like my bacterial cultures?
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o Thermal Stability: Polycyclic xanthones are rigid, fused-ring structures. While autoclaving
(121°C/15 psi) kills bacteria, it often fails to break the covalent bonds of the pharmacophore.
The antibiotic remains active in the "sterilized" waste, contributing to environmental antibiotic
resistance.

o Genotoxicity: Chemical inactivation (bleach/acid) can sometimes modify a cytotoxic molecule
into a more toxic intermediate. Complete mineralization via incineration (>1000°C) is the only
method that guarantees the destruction of the carbon skeleton into CO2 and H20.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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